N-(4-(Benzyloxy)phenyl)acetamide
Overview
Description
N-(4-(Benzyloxy)phenyl)acetamide, commonly known as BPA, is a synthetic compound that has been extensively studied for its various biological and pharmacological properties. It is a white crystalline powder that is soluble in water and organic solvents, and has been found to exhibit anti-inflammatory, analgesic, and anticancer activities.
Scientific Research Applications
- Role of N-(4-(Benzyloxy)phenyl)acetamide : A series of derivatives containing this compound were synthesized and evaluated for anti-inflammatory activity. One of the most active compounds showed an in vivo efficacy of 83.1% compared to diclofenac sodium. It also exhibited better inhibition of TNF-α production than a standard inhibitor .
- Role of N-(4-(Benzyloxy)phenyl)acetamide : Certain derivatives, including those containing this compound, demonstrated significant anti-ulcer activity .
Anti-Inflammatory Activity
Anti-Ulcer Activity
Docking Studies and MAP Kinase Inhibition
Mechanism of Action
Target of Action
N-(4-(Benzyloxy)phenyl)acetamide has been found to target Monoamine Oxidase B (MAO-B) . MAO-B is an enzyme involved in the breakdown of neurotransmitters such as dopamine, norepinephrine, and serotonin in the brain. Inhibition of MAO-B can lead to increased levels of these neurotransmitters, which can have various effects on mood, cognition, and behavior.
Mode of Action
The compound interacts with its target, MAO-B, by binding to the active site of the enzyme, thereby inhibiting its activity . This inhibition prevents the breakdown of neurotransmitters, leading to increased levels in the brain. The compound also exhibits anti-inflammatory properties, potentially through the inhibition of cyclooxygenases (COXs), key enzymes in the prostaglandin biosynthesis from arachidonic acid .
Biochemical Pathways
The primary biochemical pathway affected by N-(4-(Benzyloxy)phenyl)acetamide is the metabolism of neurotransmitters. By inhibiting MAO-B, the compound prevents the breakdown of neurotransmitters, leading to increased levels in the brain . Additionally, the compound’s anti-inflammatory properties suggest it may also affect the arachidonic acid pathway, specifically the production of prostaglandins via the COX enzymes .
Pharmacokinetics
The compound’s efficacy in in vivo studies suggests it may have favorable adme properties .
Result of Action
The inhibition of MAO-B by N-(4-(Benzyloxy)phenyl)acetamide leads to increased levels of neurotransmitters in the brain, which can have various effects on mood, cognition, and behavior . The compound’s anti-inflammatory properties may also result in reduced inflammation and pain .
properties
IUPAC Name |
N-(4-phenylmethoxyphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-12(17)16-14-7-9-15(10-8-14)18-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QLCLKEPRVBUJHX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)OCC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20194692 |
Source
|
| Record name | Acetamide, N-(4-(phenylmethoxy)phenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20194692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(Benzyloxy)phenyl)acetamide | |
CAS RN |
41927-14-4 |
Source
|
| Record name | Acetamide, N-(4-(phenylmethoxy)phenyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0041927144 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 41927-14-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=81651 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Acetamide, N-(4-(phenylmethoxy)phenyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20194692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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